2-(4-Chloro-2-methylphenyl)-4-fluorobenzoic acid, 95%

• IUPAC Name: 2-(4-chloro-2-methylphenyl)-4-fluorobenzoic acid
• InChI: InChI=1S/C14H10ClFO2/c1-8-6-9(15)2-4-11(8)13-7-10(16)3-5-12(13)14(17)18/h2-7H,1H3,(H,17,18)
• InChI Key: ZOPBSDSCPDYEBR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)C2=C(C=CC(=C2)F)C(=O)O
• Molecular Formula: C14H10ClFO2
• DSSTOX Substance ID: DTXSID90690358
• Molecular Weight: 264.68 g/mol
• CAS RN: 1261976-34-4

Description

2-(4-Chloro-2-methylphenyl)-4-fluorobenzoic acid, 95% (2-CMBFBA) is an important chemical compound used in the synthesis of various pharmaceuticals, agrochemicals, and other compounds. It is a white crystalline solid with a melting point of 63-64°C and a boiling point of 190-191°C. 2-CMBFBA is a fluorinated benzoic acid derivative and is a key intermediate in the synthesis of several biologically active compounds.

Mechanism of Action

2-(4-Chloro-2-methylphenyl)-4-fluorobenzoic acid, 95% is a fluorinated benzoic acid derivative and is a key intermediate in the synthesis of several biologically active compounds. It is believed to act as an inhibitor of certain enzymes, such as cyclooxygenases and lipoxygenases, which are involved in the synthesis of inflammatory mediators. It also acts as an inhibitor of certain cellular receptors, such as the thromboxane receptor, which are involved in the regulation of inflammation.
Biochemical and Physiological Effects
2-(4-Chloro-2-methylphenyl)-4-fluorobenzoic acid, 95% has been found to have anti-inflammatory, antifungal, and antimicrobial properties. It has been shown to inhibit the production of pro-inflammatory mediators, such as prostaglandins and leukotrienes. It has also been found to inhibit the growth of certain fungi and bacteria. In addition, it has been found to reduce the production of certain hormones, such as cortisol, which are involved in the regulation of inflammation.

Advantages and Limitations for Lab Experiments

2-(4-Chloro-2-methylphenyl)-4-fluorobenzoic acid, 95% is a relatively stable compound and can be stored at room temperature for up to three years. It is also relatively non-toxic and can be handled safely in the laboratory. However, it is a relatively expensive compound and may not be suitable for large-scale experiments.

Future Directions

Future research on 2-(4-Chloro-2-methylphenyl)-4-fluorobenzoic acid, 95% could focus on its potential applications in the treatment of various diseases, such as cancer, inflammatory bowel disease, and arthritis. In addition, further research could be conducted to explore its potential as an inhibitor of certain enzymes and cellular receptors. Finally, further research could be conducted to explore its potential as an antioxidant, as well as its potential as a therapeutic agent for other diseases.

Synthesis Methods

2-(4-Chloro-2-methylphenyl)-4-fluorobenzoic acid, 95% is typically synthesized through the reaction of 4-chloro-2-methylphenol and fluorobenzene in the presence of a catalyst. The reaction is carried out in an aqueous solution at temperatures of up to 100°C. The reaction is usually completed within 4-6 hours. The product is then isolated and purified by crystallization or recrystallization and can be further purified by column chromatography.

Scientific Research Applications

2-(4-Chloro-2-methylphenyl)-4-fluorobenzoic acid, 95% is used as a starting material in the synthesis of various pharmaceuticals, agrochemicals, and other compounds. It is used in the synthesis of anti-inflammatory drugs, antibiotics, antifungal agents, and other biologically active compounds. It is also used in the synthesis of various dyes, pigments, and other organic compounds.